Cas no 1207671-28-0 (3,2'-Epilarixinol)

• Product Name: 3,2'-Epilarixinol
• CAS No: 1207671-28-0
• MF: C₃₀H₂₂O₁₀
• MW: 542.489689350128
• CID: 1080656
• PubChem ID: 102594520
• Update Time: 2025-04-20

3,2'-Epilarixinol Chemical and Physical Properties

Names and Identifiers

• 3,2'-Epilarixinol
• [ "" ]
• CHEMBL4640375
• AKOS032962608
• BDBM50539603
• 1207671-28-0
• (2S,2'R,3R,3'S)-3',4,5',6-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)spiro[2H-1-benzofuran-3,9'-3,4-dihydro-2H-furo[2,3-h]chromene]-8'-one

• Inchi： 1S/C30H22O10/c31-15-5-1-13(2-6-15)26-21(36)11-18-19(34)12-23-25(27(18)40-26)30(29(37)39-23)24-20(35)9-17(33)10-22(24)38-28(30)14-3-7-16(32)8-4-14/h1-10,12,21,26,28,31-36H,11H2/t21-,26+,28-,30+/m0/s1
• InChI Key： RNDNBGULZNCSNB-PXRMNYBDSA-N
• SMILES： O1C2C=C(C=C(C=2[C@]2(C(=O)OC3=CC(=C4C[C@@H]([C@@H](C5C=CC(=CC=5)O)OC4=C23)O)O)[C@@H]1C1C=CC(=CC=1)O)O)O

Computed Properties

• Exact Mass: 542.12100
• Monoisotopic Mass: 542.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 2
• Complexity: 947
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.76±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 851.3±65.0 °C at 760 mmHg
• Flash Point: 287.8±27.8 °C
• Solubility: Almost insoluble (0.04 g/l) (25 º C),
• PSA: 166.14000
• LogP: 3.59050
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

3,2'-Epilarixinol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone